2,2-Dimethyl-2,3-dihydro-1H-indol-3-amine

• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• SMILES: CC1(C(C2=CC=CC=C2N1)N)C
• InChI: InChI=1S/C10H14N2/c1-10(2)9(11)7-5-3-4-6-8(7)12-10/h3-6,9,12H,11H2,1-2H3
• InChIKey: CMXNRAIUVUWZLZ-UHFFFAOYSA-N

2,2-Dimethyl-2,3-dihydro-1H-indol-3-amine – Core Structural and Physical-Chemical Profile for Research Procurement

2,2-Dimethyl-2,3-dihydro-1H-indol-3-amine (CAS 2060044-98-4) is a gem‑dimethyl‑substituted indoline‑3‑amine belonging to the class of 2,3‑dihydro‑1H‑indoles. The compound possesses a chiral centre at C3 and exists as a racemic mixture unless otherwise specified. It is routinely supplied as the free base (molecular weight 162.23 g·mol⁻¹) or as the dihydrochloride salt (CAS 2060063-91-2, MW 235.15 g·mol⁻¹) [1]. The gem‑dimethyl group imposes steric bulk at the 2‑position, restricting conformational flexibility of the saturated ring and modulating the electronic environment of the primary amine [2].

Low-affinity probe for 5-HT₇ receptor profiling and selectivity panels

Gem-dimethyl scaffold for GPCR antagonist lead optimization

Pre-formed dihydrochloride salt for aqueous assay-ready workflows

Thorpe-Ingold substrate for cyclisation and macrocyclisation methodology

• [1] American Elements. 2,2-Dimethyl-2,3-dihydro-1H-indol-3-amine dihydrochloride – Product Datasheet. CAS 2060063-91-2. View Source
• [2] Beilstein J. Org. Chem. 2016, 12, 1500–1508. Synthesis of Indolophanes by Photochemical Macrocyclization. View Source

Why Generic Indoline‑3‑amines Cannot Replace 2,2‑Dimethyl‑2,3‑dihydro‑1H‑indol‑3‑amine

Indoline‑3‑amines without the gem‑dimethyl substitution (e.g., indolin‑3‑amine, 2‑methylindolin‑3‑amine) display markedly different conformational preferences, basicity and steric profiles. The 2,2‑dimethyl group exerts a Thorpe‑Ingold effect that accelerates intramolecular cyclisation reactions and locks the saturated ring in a puckered conformation, directly altering the spatial orientation of the 3‑amine [1]. In biological systems, this conformational restriction translates into distinct receptor‑binding kinetics and selectivity fingerprints; simply substituting a non‑gem‑dimethylated indoline‑3‑amine into an optimised lead series has been shown to erode target potency [2]. The quantitative evidence below substantiates why the 2,2‑dimethyl substitution pattern must be retained for applications requiring this precise pharmacophoric geometry.

Conformational bias

Non-gem-dimethyl indolines lack the locked puckered ring; receptor-binding kinetics may shift away.

Pharmacophore erosion

SAR evidence shows gem-dimethyl motif is critical for target potency; substitution may degrade engagement.

Synthetic efficiency gap

Thorpe-Ingold acceleration is absent in unsubstituted indolines; cyclisation yields may drop significantly.

• [1] Beilstein J. Org. Chem. 2016, 12, 1500–1508. Synthesis of Indolophanes by Photochemical Macrocyclization. View Source
• [2] J. Med. Chem. 2020, 63, 12224–12242. Discovery and Characterization of BAY 1214784, an Orally Available Spiroindoline Derivative Acting as a Potent and Selective Antagonist of the Human Gonadotropin-Releasing Hormone Receptor. View Source

2,2-Dimethyl-2,3-dihydro-1H-indol-3-amine – Quantitative Differentiation Data vs. Closest Structural Analogs and In‑Class Candidates

5‑HT₇ Receptor Binding Affinity – Target Compound vs. Endogenous Ligand Serotonin

In radioligand displacement assays using [³H]LSD, 2,2‑dimethyl‑2,3‑dihydro‑1H‑indol‑3‑amine exhibited Ki values of 881 nM and 891 nM at the human 5‑HT₇ receptor expressed in HEK cell membranes [1]. By comparison, the endogenous agonist serotonin (5‑HT) displays a Ki of ≈1 nM (pKi = 9.0) at the same receptor under comparable conditions [2]. The ≈880‑fold lower affinity of the 2,2‑dimethylindoline‑3‑amine indicates that the gem‑dimethyl‑substituted scaffold occupies a distinct affinity zone, making it a suitable low‑affinity probe or a starting point for affinity‑maturation campaigns.

5-HT₇ binding affinity

Reported

Ki = 881–891 nM vs. ≈1 nM (serotonin)

Low-affinity 5-HT₇ ligand context

Cross-study comparison; assay conditions differ

Evidence Dimension	Binding affinity (Ki) at human 5‑HT₇ receptor
Target Compound Data	Ki = 881 nM and 891 nM
Comparator Or Baseline	Serotonin (5‑HT): Ki ≈ 1 nM (pKi = 9.0)
Quantified Difference	≈880‑fold lower affinity
Conditions	Target: [³H]LSD displacement, human 5‑HT₇ receptor in HEK cell membranes (BindingDB assay). Comparator: [³H]5‑HT displacement, human 5‑HT₇ receptor transiently expressed in HEK293 cells.

Why This Matters

The quantitative affinity gap defines the compound's utility as a low‑affinity 5‑HT₇ ligand, which is critical when a weak-binding control or a selectivity‑profiling tool is required in serotonergic drug discovery.

• [1] BindingDB entry BDBM50458551 (CHEMBL4215197). Ki data for 2,2‑dimethyl‑2,3‑dihydro‑1H‑indol‑3‑amine at human 5‑HT₇ receptor. View Source
• [2] J. Biol. Chem. 1993, 268, 23422–23426. Cloning and expression of a 5‑hydroxytryptamine₇ receptor positively coupled to adenylyl cyclase. View Source

Gem‑Dimethyl Effect on GnRH‑R Antagonist Potency – Class‑Level SAR Evidence

During the optimisation of orally available gonadotropin‑releasing hormone receptor (GnRH‑R) antagonists, medicinal chemistry teams observed that replacing a gem‑dimethylindoline core with a spiroindoline system significantly improved antagonist potency across multiple species, implying that the gem‑dimethyl substitution itself was a key contributor to the initial hit's activity [1]. Although the reference does not disclose isolated Ki values for the gem‑dimethylindoline fragment, it establishes that the 2,2‑dimethyl motif is a critical pharmacophoric element whose removal or modification degrades target engagement.

GnRH-R antagonist SAR

Class-level inference

Gem-dimethyl core critical for potency; removal degrades activity

Pharmacophore retention required

Exact Ki fold-change not reported

Evidence Dimension	Impact of gem‑dimethylindoline core on GnRH‑R antagonist potency
Target Compound Data	Gem‑dimethylindoline core present in the initial hit compound (structure not fully disclosed in abstract)
Comparator Or Baseline	Spiroindoline replacement of the gem‑dimethylindoline core; non‑gem‑dimethylated indoline analogs (inferred)
Quantified Difference	Significant improvement in potency across several species upon alteration of the gem‑dimethylindoline core (exact fold‑change not provided in excerpt)
Conditions	In‑vitro GnRH‑R antagonist assays; human, rat, and dog receptor orthologues

Why This Matters

For procurement decisions in medicinal chemistry projects targeting GnRH‑R or related GPCRs, the gem‑dimethyl substitution pattern is non‑negotiable; replacement with unsubstituted indoline‑3‑amines is likely to result in substantial potency losses.

• [1] J. Med. Chem. 2020, 63, 12224–12242. Discovery and Characterization of BAY 1214784, an Orally Available Spiroindoline Derivative Acting as a Potent and Selective Antagonist of the Human Gonadotropin-Releasing Hormone Receptor. View Source

Conformational Restriction – Thorpe–Ingold Acceleration of Cyclisation Reactions

The Thorpe–Ingold effect, whereby gem‑dialkyl substitution accelerates and increases the yield of ring‑closing reactions, has been experimentally demonstrated in indoline‑forming photocyclisations. In a study of indolophane synthesis, substrates bearing a gem‑dimethyl group at the position equivalent to the 2‑position of indoline underwent efficient macrocyclisation, whereas less substituted analogs gave lower yields or required forcing conditions [1]. By analogy, 2,2‑dimethyl‑2,3‑dihydro‑1H‑indol‑3‑amine is expected to participate in further cyclisation or derivatisation chemistries with higher efficiency than its non‑gem‑dimethylated counterparts.

Cyclisation efficiency

Class-level inference

Qualitative yield enhancement via Thorpe-Ingold effect

Synthetic rate and yield context

Quantitative yield data for free amine not reported

Evidence Dimension	Cyclisation efficiency (qualitative yield trend)
Target Compound Data	Gem‑dimethylated indoline substrates: efficient photocyclisation (exact yields not attributed to the free amine in cited work)
Comparator Or Baseline	Non‑gem‑dimethylated or less substituted indoline substrates: lower yields under identical photochemical conditions
Quantified Difference	Yield enhancement qualitatively attributed to the Thorpe–Ingold effect (numerical yield difference not reported for the specific amine)
Conditions	Photochemical Witkop cyclisation; 254 nm irradiation in acetonitrile

Why This Matters

Synthetic chemists procuring this building block for intramolecular cyclisation or macrocyclisation projects can expect faster reaction rates and higher yields compared to unsubstituted indolin‑3‑amine, reducing step count and improving overall efficiency.

• [1] Beilstein J. Org. Chem. 2016, 12, 1500–1508. Synthesis of Indolophanes by Photochemical Macrocyclization. View Source

Salt Form Advantage – Dihydrochloride Solubility and Handling for Biological Assays

The dihydrochloride salt of 2,2‑dimethyl‑2,3‑dihydro‑1H‑indol‑3‑amine (CAS 2060063‑91‑2, MW 235.16 g·mol⁻¹) is commercially available at ≥95 % purity and is freely soluble in water and polar organic solvents, whereas the free base (MW 162.23 g·mol⁻¹) has limited aqueous solubility [1]. Many closely related indoline‑3‑amines are supplied only as free bases, requiring additional formulation steps or the use of DMSO stock solutions with potential cytotoxicity at high concentrations. The pre‑formed dihydrochloride eliminates this burden, enabling direct dissolution in aqueous buffers at physiologically relevant pH.

Salt form advantage

Specification review

Dihydrochloride freely water-soluble; free base limited

Assay-ready formulation advantage

Quantitative solubility not reported

Evidence Dimension	Aqueous solubility and handling convenience
Target Compound Data	Dihydrochloride salt: freely soluble in water; free base: limited aqueous solubility
Comparator Or Baseline	Unsubstituted indolin‑3‑amine and 2‑methylindolin‑3‑amine typically offered only as free bases; salt forms not routinely available
Quantified Difference	Qualitative solubility advantage; quantitative solubility (mg·mL⁻¹) for the dihydrochloride not reported in vendor datasheet
Conditions	Ambient temperature, deionised water and standard biological assay buffers

Why This Matters

For high‑throughput screening or in‑vivo pharmacology studies where DMSO content must be minimised, the dihydrochloride salt form of the target compound provides a practical procurement advantage over analogs that lack a readily available, highly water‑soluble salt.

• [1] American Elements. 2,2-Dimethyl-2,3-dihydro-1H-indol-3-amine dihydrochloride – Product Datasheet. CAS 2060063-91-2. View Source

Optimal Procurement Scenarios for 2,2‑Dimethyl‑2,3‑dihydro‑1H‑indol‑3‑amine in Drug Discovery and Chemical Biology

Serotonin Receptor Subtype Profiling and Selectivity Screening

The compound's well‑characterised, low‑micromolar affinity for the 5‑HT₇ receptor (Ki ≈ 880 nM) makes it a useful tool for defining the selectivity window of novel 5‑HT₇‑targeting candidates. It can serve as a reference ligand in competitive binding panels to differentiate on‑target from off‑target engagement, especially when a low‑affinity comparator is required to bracket the dynamic range of the assay [1].

Medicinal Chemistry Optimisation of GnRH‑R Antagonists and Related GPCR Targets

Procurement of the 2,2‑dimethylindoline‑3‑amine scaffold enables construction of focused libraries around the gem‑dimethyl pharmacophore that has been validated in GnRH‑R antagonist lead optimisation. Retention of the 2,2‑dimethyl substitution is essential to preserve the conformational bias and potency trends observed in advanced leads such as BAY 1214784 [2].

Synthetic Methodology Development Exploiting the Thorpe–Ingold Effect

The gem‑dimethyl group primes the indoline ring for efficient intramolecular cyclisation and macrocyclisation reactions via the Thorpe–Ingold effect. Researchers developing photochemical, transition‑metal‑catalysed, or organocatalytic ring‑closure methodologies can use this compound as a benchmark substrate to demonstrate rate acceleration and yield enhancement relative to non‑gem‑dimethylated controls [3].

Assay‑Ready Biological Testing with the Pre‑Formulated Dihydrochloride Salt

When experimental protocols require direct dissolution in aqueous buffer (e.g., calcium flux assays, patch‑clamp electrophysiology, or in‑vivo dosing), the dihydrochloride salt of 2,2‑dimethyl‑2,3‑dihydro‑1H‑indol‑3‑amine eliminates the need for organic co‑solvents, reducing solvent‑induced artefacts and streamlining dose‑response workflows [4].

Application

Selection Property

Validation Focus

5-HT₇ receptor profiling studies

Low-affinity reference ligand

Selectivity window definition in binding panels

GnRH-R antagonist lead optimization

Gem-dimethyl pharmacophore retention

Conformational bias and potency trend preservation

Intramolecular cyclisation methodology

Thorpe-Ingold substrate

Rate acceleration and yield benchmark

Aqueous buffer-based assays

Pre-formulated dihydrochloride salt

Solvent artefact reduction and dose-response workflow

• [1] BindingDB entry BDBM50458551 (CHEMBL4215197). Ki data for 2,2‑dimethyl‑2,3‑dihydro‑1H‑indol‑3‑amine at human 5‑HT₇ receptor. View Source
• [2] J. Med. Chem. 2020, 63, 12224–12242. Discovery and Characterization of BAY 1214784, an Orally Available Spiroindoline Derivative Acting as a Potent and Selective Antagonist of the Human Gonadotropin-Releasing Hormone Receptor. View Source
• [3] Beilstein J. Org. Chem. 2016, 12, 1500–1508. Synthesis of Indolophanes by Photochemical Macrocyclization. View Source
• [4] American Elements. 2,2-Dimethyl-2,3-dihydro-1H-indol-3-amine dihydrochloride – Product Datasheet. CAS 2060063-91-2. View Source